Cas no 886762-57-8 (Ethyl 7-Amino-2-methyl-3-3-(trifluoromethyl)-phenylpyrazolo1,5-apyrimidine-6-carboxylate)

• Product Name: Ethyl 7-Amino-2-methyl-3-3-(trifluoromethyl)-phenylpyrazolo1,5-apyrimidine-6-carboxylate
• CAS No: 886762-57-8
• MF: C₁₇H₁₅F₃N₄O₂
• MW: 364.321813821793
• MDL: MFCD06200917
• CID: 1087614
• PubChem ID: 2782982
• Update Time: 2025-06-15

Ethyl 7-Amino-2-methyl-3-3-(trifluoromethyl)-phenylpyrazolo1,5-apyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-amino-2-methyl-3-(3-(trifluoromethyl)phenyl)pyrazolo[1,5-a]pyrimidine-6-carboxylate
• Ethyl 7-amino-2-methyl-3-[3-(trifluoromethyl)-phenyl]pyrazolo[1,5-a]pyrimidine-6-carboxylate
• ETHYL 7-AMINO-2-METHYL-3-[3-(TRIFLUOROMETHYL)PHENYL]PYRAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLATE
• AKOS005069555
• Ethyl7-amino-2-methyl-3-(3-(trifluoromethyl)phenyl)pyrazolo[1,5-a]pyrimidine-6-carboxylate
• DTXSID30382386
• 11T-0314
• MFCD06200917
• 886762-57-8
• J-521214
• Ethyl 7-Amino-2-methyl-3-3-(trifluoromethyl)-phenylpyrazolo1,5-apyrimidine-6-carboxylate

• MDL： MFCD06200917
• Inchi： 1S/C17H15F3N4O2/c1-3-26-16(25)12-8-22-15-13(9(2)23-24(15)14(12)21)10-5-4-6-11(7-10)17(18,19)20/h4-8H,3,21H2,1-2H3
• InChI Key： RVQVZEKEGZIUPY-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C(C)=NN2C(=C(C(=O)OCC)C=NC2=1)N)(F)F

Computed Properties

• Exact Mass: 364.11471022g/mol
• Monoisotopic Mass: 364.11471022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 82.5Ų

Experimental Properties

• Melting Point: 179-181°C

Ethyl 7-Amino-2-methyl-3-3-(trifluoromethyl)-phenylpyrazolo1,5-apyrimidine-6-carboxylate Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on Ethyl 7-Amino-2-methyl-3-3-(trifluoromethyl)-phenylpyrazolo1,5-apyrimidine-6-carboxylate

Ethyl 7-Amino-2-methyl-3-3-(trifluoromethyl)-phenylpyrazolo1,5-apyrimidine-6-carboxylate (CAS No. 886762-57-8): A Comprehensive Overview

Ethyl 7-Amino-2-methyl-3-3-(trifluoromethyl)-phenylpyrazolo1,5-apyrimidine-6-carboxylate, identified by its CAS number 886762-57-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazoloapyrimidine class, a heterocyclic structure known for its diverse biological activities and potential therapeutic applications. The presence of multiple functional groups, including an amino group, a methyl group, and a trifluoromethyl group, contributes to its unique chemical properties and reactivity.

The molecular structure of Ethyl 7-Amino-2-methyl-3-3-(trifluoromethyl)-phenylpyrazolo1,5-apyrimidine-6-carboxylate features a fused ring system consisting of a pyrazole and an apyrimidine moiety. This arrangement not only enhances its stability but also allows for various chemical modifications, making it a versatile scaffold for drug design. The compound'sEthyl 7-Amino-2-methyl-3-3-(trifluoromethyl)-phenylpyrazolo1,5-apyrimidine-6-carboxylate configuration imparts specific electronic and steric properties that are critical for its interaction with biological targets.

In recent years, there has been a growing interest in pyrazoloapyrimidine derivatives due to their demonstrated efficacy in several therapeutic areas. These compounds have shown promise in the treatment of cancers, inflammatory diseases, and infectious disorders. Thetrifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity to biological receptors. This feature has made it a valuable moiety in the development of novel pharmaceutical agents.

Current research indicates that Ethyl 7-Amino-2-methyl-3-3-(trifluoromethyl)-phenylpyrazolo1,5-apyrimidine-6-carboxylate exhibits significant inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its potential as an inhibitor of kinases, which are crucial in cell signaling pathways associated with cancer progression. Theamino group within the molecule allows for further derivatization, enabling researchers to fine-tune its pharmacological properties.

The synthesis of Ethyl 7-Amino-2-methyl-3-3-(trifluoromethyl)-phenylpyrazolo1,5-apyrimidine-6-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed hydrogenations have played a pivotal role in constructing the complex molecular framework of this compound.

One of the most compelling aspects of Ethyl 7-Amino-2-methyl-3-3-(trifluoromethyl)-phenylpyrazolo1,5-apyrimidine-6-carboxylate is its potential as a lead compound for drug discovery. Its unique structural features provide a basis for designing analogs with enhanced pharmacokinetic profiles and reduced side effects. Researchers are exploring various derivatives to improve solubility, bioavailability, and target specificity.

TheEthyl moiety at the carboxylate position not only contributes to the compound's solubility but also serves as a handle for further chemical modifications. This flexibility has allowed scientists to explore different pharmacophoric elements within the molecule, leading to the discovery of novel therapeutic agents with improved efficacy.

In conclusion, Ethyl 7-Amino-2-methyl-3-3-(trifluoromethyl)-phenylpyrazolo1,5-apyrimidine-6-carboxylate (CAS No. 886762-57-8) represents a significant advancement in pharmaceutical chemistry. Its complex structure and diverse functional groups make it a valuable scaffold for drug development. Ongoing research continues to uncover new applications and derivatives of this compound, highlighting its importance in modern medicine.